Cas no 10149-29-8 (1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene)
10149-29-8 structure
Product Name:1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene
CAS No:10149-29-8
MF:C10H12Cl2O2S
MW:267.172080039978
CID:1129175
PubChem ID:12358037
Update Time:2025-04-20
1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene
- Benzene, 1-[(2,2-dichloroethyl)sulfonyl]-2,4-dimethyl-
- 1-(2,2-Dichloroethanesulfonyl)-2,4-dimethylbenzene
- DTXSID80493870
- 10149-29-8
-
- Inchi: 1S/C10H12Cl2O2S/c1-7-3-4-9(8(2)5-7)15(13,14)6-10(11)12/h3-5,10H,6H2,1-2H3
- InChI Key: POMAJJASLUXKFJ-UHFFFAOYSA-N
- SMILES: ClC(CS(C1C=CC(C)=CC=1C)(=O)=O)Cl
Computed Properties
- Exact Mass: 265.99366
- Monoisotopic Mass: 265.9935062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
- LogP: 3.96160
1-(2,2-dichloroethylsulfonyl)-2,4-dimethylbenzene Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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